N'-[3-(4-nitrophenyl)-2-propen-1-ylidene]-2-pyridinecarbohydrazide

• IUPAC Name: N-[(E)-[(E)-3-(4-nitrophenyl)prop-2-enylidene]amino]pyridine-2-carboxamide
• InChI: InChI=1S/C15H12N4O3/c20-15(14-5-1-2-10-16-14)18-17-11-3-4-12-6-8-13(9-7-12)19(21)22/h1-11H,(H,18,20)/b4-3+,17-11+
• InChI Key: QOKCXZHCQURJMV-CRXRTXPVSA-N
• Canonical SMILES: C1=CC=NC(=C1)C(=O)NN=CC=CC2=CC=C(C=C2)[N+](=O)[O-]
• Isomeric SMILES: C1=CC=NC(=C1)C(=O)N/N=C/C=C/C2=CC=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C15H12N4O3
• Molecular Weight: 296.28 g/mol

Description

Synthesis Analysis

The synthesis of compounds similar to N'-[3-(4-nitrophenyl)-2-propen-1-ylidene]-2-pyridinecarbohydrazide often involves a multi-step process. An example includes the efficient synthesis of N-fused heterocyclic compounds like N′-(1-(4-nitrophenyl)ethylidene)imidazo[1,2-a]pyridine-6-carbohydrazide derivatives via a five-component cascade reaction (Hosseini & Bayat, 2019). This process involves N,N-acetal formation, Knoevenagel condensation, Michael reaction, imine–enamine tautomerization, and N-cyclization.

Molecular Structure Analysis

The molecular structure of compounds like N'-[3-(4-nitrophenyl)-2-propen-1-ylidene]-2-pyridinecarbohydrazide is often characterized by complex molecular frameworks. For instance, the structure of similar compounds such as Ni(II) and Mn(II) complexes of NNS tridentate ligands have been studied in detail, revealing a distorted octahedral geometry around the metal center (Singh et al., 2010).

Chemical Reactions and Properties

These compounds typically undergo various chemical reactions, contributing to their diverse applications in chemical synthesis. For instance, reactions involving N'-[3-(4-nitrophenyl)-2-propen-1-ylidene]-2-pyridinecarbohydrazide derivatives can lead to the formation of complex molecular structures with specific properties.

Physical Properties Analysis

The physical properties of these compounds can be characterized by techniques such as X-ray diffraction, NMR, and mass spectroscopy. The crystal structures of similar compounds have been analyzed, revealing details about their molecular arrangements and intermolecular interactions (Li et al., 2013).

Scientific Research Applications

Antidepressant and Nootropic Activities

A study highlighted the synthesis of Schiff’s bases and 2-azetidinones from isonicotinyl hydrazone derivatives, including compounds with structural similarities to N'-[3-(4-nitrophenyl)-2-propen-1-ylidene]-2-pyridinecarbohydrazide. These compounds showed potential as antidepressant and nootropic (cognitive-enhancing) agents. Specifically, derivatives with 2,5-dimethoxy and 4-nitro substitutions demonstrated the highest antidepressant and nootropic activities in mouse models. This suggests the CNS activity potential of these compounds and their derivatives for therapeutic applications (Thomas et al., 2016).

Synthesis of Heterocyclic Compounds

Another research avenue involves the efficient synthesis of heterocyclic compounds, such as imidazo[1,2-a]pyridine-6-carbohydrazide and pyrido[1,2-a]pyrimidine-7-carbohydrazide derivatives, using a five-component cascade reaction. These processes leverage compounds structurally related to N'-[3-(4-nitrophenyl)-2-propen-1-ylidene]-2-pyridinecarbohydrazide, highlighting the versatility of such structures in synthesizing complex heterocyclic frameworks. These synthesized compounds are valuable for further pharmaceutical and chemical research due to their diverse functional group tolerance and the environmentally benign nature of their synthesis methods (Hosseini & Bayat, 2019).

Broad-Spectrum Antibacterial Agents

Research on N'-heteroarylidene-1-carbohydrazide derivatives, including those related to the compound of interest, has shown promising broad-spectrum antibacterial properties. These compounds, through structural and chemical characterization, have demonstrated potent antibacterial activity with minimal inhibitory concentration (MIC) values indicative of their effectiveness. The study underscores the potential of such derivatives in developing new antibacterial agents, supported by structural insights and functional analyses (Al-Wahaibi et al., 2020).

Antioxidant Activity and Safety Evaluation

A specific study synthesized a derivative, N’-[(E)-(4-Chloro-3-nitrophenyl)methylidene]pyridine-4-carbohydrazide, examining its antioxidant effects and safety profile. This compound exhibited significant antioxidant activity, comparable to ascorbic acid, without showing toxic effects against bacteria, fungi, or in animal models at high doses. This indicates the potential of such compounds for therapeutic use, especially in contexts requiring antioxidant properties (Mokhnache et al., 2019).